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Compound of Interest |

4-(Chloromethyl)morpholine
Compound Name:
hydrochloride

CAS No.: 1821522-53-5

Cat. No.: B3380113

. J

CAS: 1821522-53-5 (Hydrochloride) | CAS: 16158-87-5 (Free Base) Formula:
(Salt) | M.W.: 172.05 g/mol

Executive Summary & Critical Distinction

4-(Chloromethyl)morpholine hydrochloride is the hydrochloride salt of N-
chloromethylmorpholine. It belongs to the class of

-haloamines, which are highly reactive alkylating agents commonly used as "Mannich
reagents” to introduce the morpholinomethyl moiety (

) into nucleophilic substrates.

I\ Critical Distinction: Chloromethyl vs. Chloroethyl

Researchers frequently confuse this compound with the far more common 4-(2-
Chloroethyl)morpholine hydrochloride (MOC, CAS 3647-69-6).

e Chloromethyl (

): Highly reactive, moisture-sensitive, potential carcinogen (alkylating agent). Used for

-aminomethylation.
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e Chloroethyl (

): More stable, standard pharmaceutical intermediate. Used for

-aminoethylation.[1]

This guide focuses exclusively on the Chloromethyl variant (

).
Structural Elucidation & Reactivity

The chemical behavior of 4-(chloromethyl)morpholine hydrochloride is defined by the "

-haloamine effect.” The nitrogen lone pair can donate electron density to the adjacent carbon,
facilitating the ejection of the chloride ion. This creates a resonance equilibrium between the
covalent

-chloroamine and the electrophilic iminium salt (Béhme's salt analog).

Structural Equilibrium

In the solid state (as the hydrochloride), the amine is protonated, which stabilizes the molecule
by preventing the nitrogen lone pair from expelling the chloride. However, in solution or upon
neutralization, the equilibrium shifts.

Figure 1: Structural Dynamics and Iminium Formation
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Caption: The hydrochloride salt acts as a reservoir for the reactive free base, which exists in
equilibrium with the highly electrophilic iminium species.

Physical Properties
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Property Data Notes
White to off-white crystalline ) )
Appearance id Highly hygroscopic.
soli

Reacts/Decomposes in

Solubility DCM, Acetonitrile, DMF
water/alcohols.
. ] N Hydrolyzes to Morpholine,
Stability Moisture Sensitive
Formaldehyde, and HCI.
Reacts via
Reactivity Class Hard Electrophile

-like mechanism (Iminium

intermediate).

Synthesis Protocol

Due to its instability, 4-(chloromethyl)morpholine is often prepared in situ or isolated as the
hydrochloride salt under strictly anhydrous conditions.

Method: Thionyl Chloride Deoxychlorination

This method converts N-hydroxymethylmorpholine (formed from morpholine and
paraformaldehyde) into the chloromethyl derivative.

Reagents:

Morpholine (1.0 eq)

Paraformaldehyde (1.05 eq)

Thionyl Chloride (

) (1.1 eq)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Workflow:
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e Hemiaminal Formation: Suspend paraformaldehyde in DCM. Add morpholine dropwise at
0°C. Stir until the solution becomes clear (formation of N-hydroxymethylmorpholine).

e Chlorination: Cool the solution to -10°C. Add thionyl chloride dropwise over 30 minutes. The
reaction is exothermic; maintain temperature < 0°C to prevent polymerization.

o Mechanism:[2][3][4]

o Salt Formation: If the hydrochloride is desired, dry HCI gas can be bubbled through the
solution, or the product can be precipitated by adding anhydrous diethyl ether if it forms the
iminium chloride spontaneously.

« |solation: Filter the precipitate under nitrogen (Schlenk technique). Wash with cold ether.

Storage: Store in a desiccator at -20°C.

Figure 2: Synthesis Pathway
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Caption: Synthesis proceeds via the hemiaminal intermediate, followed by deoxychlorination
using thionyl chloride.

Applications in Drug Development

The morpholine ring is a privileged scaffold in medicinal chemistry, improving solubility and
metabolic stability. 4-(Chloromethyl)morpholine HCI is used to graft this ring onto aromatic or
acidic substrates.

Key Reactions

e Mannich Reaction (Aminomethylation): Reacts with electron-rich aromatics (phenols,
indoles) or active methylene compounds to install the

group.
o Example: Synthesis of morpholinomethyl-phenols.

» N-Alkylation of Amides/Imides: Reacts with sodium salts of amides or imides to form

derivatives (e.g., prodrug synthesis).

e Phosphonate Synthesis: Reaction with triethyl phosphite (Arbuzov reaction) to generate
morpholinomethyl phosphonates.

Safety & Handling (E-E-A-T)
Hazard Class: Alkylating Agent / Corrosive.
o Carcinogenicity:

-Haloamines are potential carcinogens due to their ability to alkylate DNA. They are
structurally related to bis(chloromethyl)ether (a known human carcinogen).

o Handling: Must be handled in a fume hood with gloves and goggles.

o Decomposition: Releases HCI and formaldehyde upon contact with moisture.
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» Neutralization: Quench spills with agueous ammonia or sodium hydroxide solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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